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Overview

Nitrosyl bromide (NOBYr) is a red gas that undergoes thermal decomposition into nitric oxide
(NO) and bromine (Br2).[1] The study of its gas-phase kinetics serves as a classic example of a
second-order reaction. The overall balanced chemical equation for the decomposition is:

2NOBr(g) — 2NO(g) + Brz(g)[2]

The reaction is experimentally determined to be second-order with respect to the concentration
of nitrosyl bromide. Therefore, the rate law is expressed as:

Rate = k[NOBr]?

Here, k represents the temperature-dependent rate constant. Understanding the kinetics of this
reaction is fundamental for modeling atmospheric chemistry and other gas-phase reaction
systems. This document provides a summary of the kinetic data, a detailed experimental
protocol for its study, and a visualization of the reaction mechanism.

Reaction Mechanism

While the overall reaction appears to be a simple bimolecular decomposition, the mechanism
for the reverse reaction (the formation of NOBr) suggests a more complex pathway. The
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formation is one of the few third-order homogeneous gas reactions, and its proposed two-step
mechanism provides insight into the potential intermediates.[1][3]

The widely accepted mechanism for the formation of NOBr involves a fast equilibrium step
followed by a slow, rate-determining step:

» NO(g) + Brz2(g) = NOBrz(g) (Fast Equilibrium)
e NOBr2(g) + NO(g) » 2NOBr(g) (Slow, Rate-Determining Step)

The intermediate species, NOBrz, is formed in the initial equilibrium.[3] The overall rate is
dictated by the second, slower step.[3]

NOBI2 + NO Slow, Rate-Determining (kz2) M

NO + Brz Fast Equilibrium (ki)

-~

™ NOBr2 (Intermediate)

Click to download full resolution via product page
Caption: Proposed mechanism for the formation of NOBt.

Quantitative Kinetic Data

The kinetic parameters for the second-order decomposition of nitrosyl bromide have been
determined under various conditions. The data are summarized in the tables below.

Table 1. Rate Constants for the Decomposition of Nitrosyl Bromide

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://en.wikipedia.org/wiki/Nitrosyl_bromide
https://m.youtube.com/watch?v=e4Yed-Pmres
https://m.youtube.com/watch?v=e4Yed-Pmres
https://m.youtube.com/watch?v=e4Yed-Pmres
https://www.benchchem.com/product/b14713873?utm_src=pdf-body-img
https://www.benchchem.com/product/b14713873?utm_src=pdf-body
https://www.benchchem.com/product/b14713873?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14713873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Rate Constant (k)

[M-1s-1] Temperature (°C) Temperature (K) Source
0.810 10 283.15 [4]
0.330 10 283.15 [5]
0.417 20 293.15 [6][7]
1.064 50 323.15 [8]
0.556 Not Specified Not Specified [9][10]

Table 2: Activation Energy for NOBr Decomposition

Parameter Value Units Conditions Source
Activation Reaction studied

78.6 kJ/mol [11]
Energy (Ea) at 130 °C

Experimental Protocols

Protocol: Determining the Rate Constant of NOBr
Decomposition via Pressure Monitoring

This protocol describes a method for studying the kinetics of NOBr decomposition by
monitoring the change in total pressure of the system in a constant-volume vessel.

Objective: To determine the second-order rate constant, k, for the gas-phase decomposition of
NOBr at a constant temperature.

Materials and Equipment:
e Cylinder of pure Nitrosyl Bromide (NOBr) gas
e High-vacuum line with diffusion or turbomolecular pump

e Glass reaction vessel of a precisely known volume
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Constant temperature bath (e.g., oil or water bath)

High-precision pressure transducer or manometer

Digital data acquisition system

Standard laboratory glassware
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System Preparation
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Temperature Equilibration
(Set Constant Temp Bath)

Sample Introduction
(Admit NOBr to Initial Pressure Po)

i

Data Acquisition
(Record Total Pressure vs. Time)

Data Conversion
(Calculate P_NOBr from P_Total)

Kinetic Analysis
(Plot 1/P_NOBr vs. Time)

Determine Rate Constant
(Slope of Linear Fit = k)

Click to download full resolution via product page

Caption: Experimental workflow for kinetic analysis.
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Procedure:

o System Preparation: Assemble the reaction vessel within the constant temperature bath and
connect it to the vacuum line. Evacuate the entire system to a low base pressure (<104
Torr) to remove air and other impurities. Check for leaks.

o Temperature Equilibration: Set the constant temperature bath to the desired reaction
temperature (e.g., 10 °C) and allow the reaction vessel to fully equilibrate.

» Sample Introduction: Isolate the reaction vessel from the vacuum pump. Carefully admit
NOBr gas into the vessel until a desired initial pressure (Po) is reached. Record this initial
pressure accurately.

o Data Acquisition: Immediately begin recording the total pressure in the vessel as a function
of time using the data acquisition system. The reaction begins as soon as the gas is
introduced. Continue recording until a significant change in pressure is observed.

o Safety Precautions: Nitrosyl bromide and its decomposition products (NO, Brz) are toxic
and corrosive.[1] All procedures should be conducted in a well-ventilated fume hood. Ensure
the vacuum pump exhaust is properly vented.

Data Analysis:

» Relate Total Pressure to Reactant Pressure: The total pressure (P_Total) increases as 2
moles of NOBr form 3 moles of products. The partial pressure of NOBr (P_NOBr) at any time
t can be calculated from the initial pressure (Po) and the total pressure (P_Total) at that time
using the following relationship:

o P_NOBr = 3Po - 2P_Total

o Confirm Reaction Order: To confirm the reaction is second-order, convert the calculated
P_NOBr values at each time point to concentration [NOBr] using the ideal gas law (P =
(n/V)RT = CRT). Then, plot 1/[NOBr] versus time. A straight line confirms a second-order
reaction.[2]

o Calculate the Rate Constant (k): For a second-order reaction, the slope of the line from the
plot of 1/[NOBr] versus time is equal to the rate constant, k.[2] Perform a linear regression on

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b14713873?utm_src=pdf-body
https://en.wikipedia.org/wiki/Nitrosyl_bromide
https://www.pearson.com/channels/general-chemistry/textbook-solutions/mcmurry-8th-edition-9781292336145/ch-13-chemical-kinetics/nitrosyl-bromide-decomposes-at-10-c-nobr1g2s-no1g2-1-gt-2-br21g2-use-the-followi
https://www.pearson.com/channels/general-chemistry/textbook-solutions/mcmurry-8th-edition-9781292336145/ch-13-chemical-kinetics/nitrosyl-bromide-decomposes-at-10-c-nobr1g2s-no1g2-1-gt-2-br21g2-use-the-followi
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14713873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

the data to obtain the slope with high precision. The integrated rate law is:

o 1/[NOB]t = kt + 1/[NOBr]o

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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